Cas no 2228173-55-3 (3-6-(propan-2-yloxy)pyridin-2-ylmorpholine)

• Product Name: 3-6-(propan-2-yloxy)pyridin-2-ylmorpholine
• CAS No: 2228173-55-3
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 6110995
• PubChem ID: 165866702
• Update Time: 2025-05-20

3-6-(propan-2-yloxy)pyridin-2-ylmorpholine Chemical and Physical Properties

Names and Identifiers

• 3-6-(propan-2-yloxy)pyridin-2-ylmorpholine
• EN300-1771946
• 2228173-55-3
• 3-[6-(propan-2-yloxy)pyridin-2-yl]morpholine

• Inchi： 1S/C12H18N2O2/c1-9(2)16-12-5-3-4-10(14-12)11-8-15-7-6-13-11/h3-5,9,11,13H,6-8H2,1-2H3
• InChI Key： FXVIIQQQJBEGCR-UHFFFAOYSA-N
• SMILES： O1CCNC(C2C=CC=C(N=2)OC(C)C)C1

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.4Ų

Additional information on 3-6-(propan-2-yloxy)pyridin-2-ylmorpholine

Introduction to 3-6-(propan-2-yloxy)pyridin-2-ylmorpholine (CAS No. 2228173-55-3)

3-6-(propan-2-yloxy)pyridin-2-ylmorpholine, identified by the Chemical Abstracts Service Number (CAS No.) 2228173-55-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by the presence of both pyridine and morpholine moieties, which are known for their versatile biological activities. The structural integration of these two functional groups into a single molecule imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery and development.

The propan-2-yloxy substituent at the 3 and 6 positions of the pyridine ring introduces a hydrophobic alkyl chain, which can influence the compound's solubility, bioavailability, and interaction with biological targets. This modification is particularly relevant in medicinal chemistry, where optimizing physicochemical properties is crucial for achieving desired pharmacokinetic profiles. The presence of the morpholine ring further enhances the compound's potential as a bioactive molecule, given its role in various pharmacophores across different therapeutic classes.

In recent years, there has been a surge in research focused on developing novel derivatives of pyridine and morpholine for their applications in treating various diseases. The structural framework of 3-6-(propan-2-yloxy)pyridin-2-ylmorpholine aligns well with this trend, as it combines the recognized biological activity of these heterocycles with additional functional groups that can modulate their interactions with biological systems. Studies have indicated that such derivatives may exhibit properties conducive to applications in areas such as anti-inflammatory, anti-viral, and anti-cancer therapies.

One of the most compelling aspects of 3-6-(propan-2-yloxy)pyridin-2-ylmorpholine is its potential to serve as a scaffold for structure-based drug design. The combination of the pyridine and morpholine rings provides multiple sites for chemical modification, allowing researchers to fine-tune the molecule's properties to enhance its binding affinity and selectivity towards specific biological targets. This flexibility is particularly valuable in the context of modern drug discovery, where precision and efficacy are paramount.

Recent advancements in computational chemistry have further facilitated the exploration of 3-6-(propan-2-yloxy)pyridin-2-ylmorpholine's pharmacological potential. Molecular docking studies have demonstrated that this compound can interact with various enzymes and receptors implicated in disease pathways. For instance, preliminary simulations suggest that it may bind to enzymes involved in inflammation or metabolic disorders, offering a potential therapeutic intervention point. These findings underscore the compound's relevance in addressing unmet medical needs.

The synthesis of 3-6-(propan-2-yloxy)pyridin-2-ylmorpholine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the propan-2-yloxy group necessitates careful selection of reagents and catalysts to achieve optimal regioselectivity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules, making them more accessible for further investigation.

In addition to its synthetic considerations, the physicochemical properties of 3-6-(propan-2-yloxy)pyridin-2-ylmorpholine are critical for its formulation and delivery. Parameters such as solubility, stability, and metabolic degradation play key roles in determining its suitability for therapeutic applications. Experimental data on these properties are essential for guiding formulation development and ensuring that the compound performs effectively in vivo.

Current research efforts are focused on evaluating the safety and efficacy of 3-6-(propan-2-yloxy)pyridin-2-ylmorpholine through preclinical studies. These investigations aim to provide insights into its pharmacokinetic behavior, potential side effects, and therapeutic window. By leveraging cutting-edge techniques such as high-throughput screening and biophysical assays, scientists are able to accelerate the evaluation process and identify promising derivatives for further development.

The integration of 3-6-(propan-2-yloxy)pyridin-2-ylmorpholine into drug development pipelines represents a significant step forward in addressing complex diseases. Its unique structural features offer a rich foundation for innovation, while ongoing research continues to uncover new possibilities for its application. As our understanding of molecular interactions evolves, compounds like this one are poised to play a pivotal role in shaping future therapeutic strategies.